Cas no 2138149-89-8 (Thieno[2,3-d]pyrimidine-6-carboxylic acid, 2-chloro-5-methyl-)

• Product Name: Thieno[2,3-d]pyrimidine-6-carboxylic acid, 2-chloro-5-methyl-
• CAS No: 2138149-89-8
• MF: C₈H₅ClN₂O₂S
• MW: 228.655499219894
• CID: 5288996
• Update Time: 2025-11-02

Thieno[2,3-d]pyrimidine-6-carboxylic acid, 2-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine-6-carboxylic acid, 2-chloro-5-methyl-

• Inchi： 1S/C8H5ClN2O2S/c1-3-4-2-10-8(9)11-6(4)14-5(3)7(12)13/h2H,1H3,(H,12,13)
• InChI Key： JOJWASICQDIKMZ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C2C(C)=C(C(O)=O)SC2=N1

Additional information on Thieno[2,3-d]pyrimidine-6-carboxylic acid, 2-chloro-5-methyl-

Comprehensive Guide to Thieno[2,3-d]pyrimidine-6-carboxylic acid, 2-chloro-5-methyl- (CAS No. 2138149-89-8)

Thieno[2,3-d]pyrimidine-6-carboxylic acid, 2-chloro-5-methyl- (CAS No. 2138149-89-8) is a heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the thienopyrimidine family, which is known for its diverse biological activities. The presence of both chloro and methyl substituents on the thienopyrimidine scaffold enhances its potential for various applications, making it a valuable intermediate in drug discovery and material science.

The chemical structure of 2-chloro-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylic acid features a fused ring system combining a thiophene and a pyrimidine ring. This unique architecture contributes to its stability and reactivity, allowing it to participate in a wide range of chemical transformations. Researchers are particularly interested in its potential as a building block for small molecule inhibitors and kinase-targeted therapies, which are currently hot topics in oncology and inflammation research.

In recent years, the demand for thienopyrimidine derivatives has surged due to their role in developing novel anticancer agents and antiviral drugs. The 2-chloro-5-methyl substitution pattern on thieno[2,3-d]pyrimidine-6-carboxylic acid has shown promising results in early-stage drug development, particularly in targeting protein kinases involved in cell signaling pathways. This aligns with the growing interest in precision medicine and targeted drug delivery systems, which are frequently searched topics in scientific literature and AI-driven research platforms.

The synthesis of Thieno[2,3-d]pyrimidine-6-carboxylic acid, 2-chloro-5-methyl- typically involves multi-step organic reactions, including cyclization and functional group transformations. Its carboxylic acid moiety offers versatility for further derivatization, making it a popular choice for medicinal chemists working on structure-activity relationship (SAR) studies. The compound's physicochemical properties, such as solubility and lipophilicity, can be fine-tuned to improve bioavailability, a critical factor in modern drug design.

Beyond pharmaceuticals, CAS 2138149-89-8 has potential applications in material science, particularly in the development of organic semiconductors and photovoltaic materials. The thienopyrimidine core's electron-rich nature makes it suitable for designing conjugated systems with interesting optoelectronic properties. This connects with current trends in green energy solutions and sustainable material development, topics that consistently rank high in scientific searches and environmental discussions.

Quality control and characterization of 2-chloro-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylic acid are crucial for its applications. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and confirm structural integrity. These quality assurance measures are particularly important given the compound's potential use in high-throughput screening and drug discovery pipelines, where consistency is paramount.

The market for thienopyrimidine-based compounds is expected to grow significantly in the coming years, driven by increasing R&D investments in personalized medicine and biopharmaceuticals. CAS 2138149-89-8 represents an important intermediate in this expanding field, with its unique combination of structural features offering multiple opportunities for innovation. Researchers and manufacturers are actively exploring scalable synthesis routes to meet the growing demand for this valuable chemical building block.

From a regulatory perspective, Thieno[2,3-d]pyrimidine-6-carboxylic acid, 2-chloro-5-methyl- is generally considered safe for research purposes when handled according to standard laboratory protocols. Its non-hazardous nature under normal conditions makes it accessible to a wide range of scientific applications without special restrictions, unlike many other specialized chemical intermediates.

In conclusion, 2138149-89-8 represents a versatile and valuable compound in modern chemical research. Its applications span from medicinal chemistry to material science, addressing some of the most pressing challenges in healthcare and technology. As research continues to uncover new properties and applications for this thienopyrimidine derivative, its importance in scientific and industrial contexts is likely to increase significantly in the coming years.